Cas no 497060-82-9 (ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE)

• Product Name: ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE
• CAS No: 497060-82-9
• MF: C₁₂H₂₃N₃O₂S
• MW: 273.394921541214
• MDL: MFCD02662123
• CID: 3028688
• Update Time: 2025-10-30

ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE
• 1-Piperazinecarboxylic acid, 4-[[(1,1-dimethylethyl)amino]thioxomethyl]-, ethyl ester

• MDL： MFCD02662123
• Inchi： 1S/C12H23N3O2S/c1-5-17-11(16)15-8-6-14(7-9-15)10(18)13-12(2,3)4/h5-9H2,1-4H3,(H,13,18)
• InChI Key： GXRBANROVUGMTN-UHFFFAOYSA-N
• SMILES： CCOC(N1CCN(C(NC(C)(C)C)=S)CC1)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.7±52.0 °C at 760 mmHg
• Flash Point: 171.4±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE

Comprehensive Overview of ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE (CAS No. 497060-82-9)

ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE (CAS No. 497060-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name Ethyl Piperazine Carboxylate Derivative, features a piperazine core modified with tert-butyl and thioxomethyl functional groups. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in piperazine-based compounds stems from their versatility in medicinal chemistry. Researchers are increasingly exploring derivatives like ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE for their potential applications in targeting neurological and metabolic disorders. Recent studies highlight its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the current trend of precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the thioxomethyl moiety in this compound offers intriguing reactivity, enabling diverse transformations such as nucleophilic substitutions and cyclizations. This characteristic has made it a subject of interest in green chemistry initiatives, where researchers aim to develop sustainable synthetic routes. The compound’s tert-butyl group further enhances its stability, making it suitable for storage and handling in industrial settings.

In the context of drug formulation, ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE is often discussed alongside bioavailability enhancement strategies. Its ester functionality allows for improved membrane permeability, a critical factor in optimizing drug delivery systems. This aligns with the rising demand for orally bioavailable drugs, a hot topic in pharmaceutical forums and search queries.

The compound’s CAS No. 497060-82-9 is frequently searched in academic and patent databases, reflecting its relevance in intellectual property and innovation. Recent patent filings describe its utility in cancer therapeutics and anti-inflammatory agents, addressing two of the most pressing healthcare challenges today. These applications resonate with public interest in breakthrough treatments and next-generation pharmaceuticals.

Quality control and analytical characterization of ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE are also critical areas of discussion. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, topics frequently queried by analytical chemists and quality assurance professionals. The compound’s spectral data is often shared in open-access journals, supporting collaborative research efforts.

In summary, ETHYL 4-(((TERT-BUTYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE (CAS No. 497060-82-9) represents a multifaceted compound with broad implications in modern science. Its structural features, synthetic utility, and therapeutic potential make it a standout subject in both academic and industrial research, catering to the evolving needs of life sciences and material innovation.